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Compound of Interest

Compound Name: Methyl 4-cyanobenzoate

Cat. No.: B141460

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. Proper disposal of chemical reagents like Methyl
4-cyanobenzoate is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe handling and disposal of
this compound, ensuring the well-being of laboratory personnel and compliance with regulatory
standards.

Key Properties of Methyl 4-cyanobenzoate

Understanding the physical and chemical properties of a substance is the first step in safe
handling and disposal. The following table summarizes the key quantitative data for Methyl 4-
cyanobenzoate.

Property Value

Molecular Formula CoH7NO2[1]

Molecular Weight 161.16 g/mol [1]

Melting Point 65-69 °C[2][3][4]

Boiling Point 142-144 °C at 12 mmHg([3][4]

White to light yellow or off-white solid (powder or
crystal)[2][4]

Appearance
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Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with Methyl 4-cyanobenzoate and to take the necessary safety precautions.

Hazard Summary:

o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][4]

e Irritation: Causes skin and serious eye irritation.[4] May cause respiratory irritation.[4]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.[5]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

e Hand Protection: Wear protective gloves.[4]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[4]

Step-by-Step Disposal Procedure

The disposal of Methyl 4-cyanobenzoate must be handled as hazardous waste. Adherence to
institutional and regulatory guidelines is mandatory.

Experimental Protocol for Disposal:
o Waste Identification and Classification:

o Treat all unwanted Methyl 4-cyanobenzoate, including contaminated materials, as
hazardous waste.[6][7][8]

o Chemical waste generators are responsible for determining if the discarded chemical is
classified as hazardous waste under US EPA guidelines (40 CFR 261.3) and any state or
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local regulations.[5]

o Containerization and Labeling:

o Place the waste in a suitable, sealable container that is compatible with the chemical.[7][9]
[10] Plastic containers are often preferred for hazardous waste when compatibility is not
an issue.[9][10]

o The container must be in good condition, without leaks or rust.[7]

o Label the container clearly with the words "Hazardous Waste" and the full chemical name,
"Methyl 4-cyanobenzoate".[7][9] Do not use abbreviations or chemical formulas.[9]

o Include the date of waste generation, the place of origin (e.g., lab and room number), and
the name of the principal investigator.[9]

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area.
[10]

o Ensure the storage area is away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[4]

o Keep the waste container closed except when adding more waste.[7][10][11]
» Disposal Request and Collection:
o Do not dispose of Methyl 4-cyanobenzoate down the sink or in regular trash.[9][12]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the hazardous waste.[9] Most chemical wastes must be
disposed of through an EHS Hazardous Waste Program.[9]

o Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve submitting a completed Hazardous Waste Information Form.[9]

o Disposal of Empty Containers:
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o Empty containers that held Methyl 4-cyanobenzoate should be disposed of as unused
product and should not be reused.[5]

o For containers that held acutely hazardous waste, they must be triple-rinsed with a
suitable solvent.[6][7] The rinsate must be collected and disposed of as hazardous waste.
[6][7] After triple-rinsing, the container may be disposed of in the regular trash after
defacing the label.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 4-
cyanobenzoate.
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Caption: Workflow for the proper disposal of Methyl 4-cyanobenzoate.
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By following these procedures, you can ensure the safe and compliant disposal of Methyl 4-
cyanobenzoate, contributing to a secure and environmentally conscious laboratory setting.
Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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